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Compound of Interest

Compound Name: UNC2383

Cat. No.: B12365017

For Researchers, Scientists, and Drug Development Professionals

Abstract

UNC2383 is a novel small molecule enhancer of oligonucleotide delivery that facilitates the
escape of antisense oligonucleotides (ASOs) and splice-switching oligonucleotides (SSOs)
from endosomal entrapment, thereby increasing their therapeutic efficacy. This technical guide
provides a comprehensive overview of the chemical properties, structure, and biological activity
of UNC2383. Detailed experimental protocols for key assays and visualizations of its
mechanism of action and experimental workflows are included to support further research and
development.

Chemical Properties and Structure

UNC2383 is a benzimidazole derivative with the following key identifiers and physicochemical
properties.
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Property Value

5-chloro-N-(1-(2-(pyrrolidin-1-yl)ethyl)-1H-
IUPAC Name benzo[d]imidazol-2-yl)benzofuran-2-
carboxamide

CAS Number 2123481-48-9

Chemical Formula C22H21CIN4O2

Molecular Weight 408.88 g/mol
0O=C(C(01)=CC2=C1C=CC(Cl)=C2)NC3=NC4=

SMILES
CC=CC=C4N3CCN5CCCC5

Appearance White to off-white solid

Solubility Soluble in DMSO

Biological Activity and Mechanism of Action

UNC2383 enhances the intracellular delivery of oligonucleotides by promoting their escape
from endosomal vesicles into the cytoplasm and nucleus. This is a critical step for the biological
activity of ASOs and SSOs, which would otherwise be degraded in the lysosomal pathway. The
proposed mechanism of action involves the permeabilization of endosomal membranes.

Signaling Pathway for UNC2383-Mediated
Oligonucleotide Delivery

The following diagram illustrates the proposed mechanism by which UNC2383 facilitates the
delivery of oligonucleotides to their site of action.
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Caption: UNC2383 facilitates oligonucleotide delivery by promoting endosomal escape.

In Vitro and In Vivo Efficacy

UNC2383 has demonstrated significant efficacy in enhancing the activity of both SSOs and
ASOs in various cell lines and in a murine model.

| Assay Type | Model System | Key Findings

 To cite this document: BenchChem. [UNC2383: A Technical Guide to its Chemical Properties,
Structure, and Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365017#unc2383-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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